Cas no 73129-12-1 (4-Chloro-2-fluorobenzenethiol)

4-Chloro-2-fluorobenzenethiol is a fluorinated and chlorinated benzenethiol derivative with the molecular formula C₆H₄ClFS. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its thiol group (-SH) offers a reactive site for metal coordination or further derivatization, making it useful in ligand design and polymer chemistry. The compound’s stability under controlled conditions ensures reliable performance in synthetic applications. Proper handling is required due to its potential sensitivity to oxidation and typical thiol-related hazards.

4-Chloro-2-fluorobenzenethiol structure

Product Name:4-Chloro-2-fluorobenzenethiol

CAS No:73129-12-1

MF:C₆H₄ClFS

MW:162.612362861633

MDL:MFCD12026159

CID:2619846

PubChem ID:12517592

Update Time:2025-10-29

4-Chloro-2-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- AKOS005216806
- 4-Chloro-2-fluorothiophenol
- 4-Chloro-2-fluorobenzene-1-thiol
- MFCD12026159
- YCA12912
- G48572
- 890-967-2
- CS-0257545
- EN300-673746
- 73129-12-1
- SCHEMBL5774991
- 4-Chloro-2-fluorobenzenethiol
- MDL： MFCD12026159
- Inchi： 1S/C6H4ClFS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
- InChI Key： PDYQPWASCIGBCP-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)S

Computed Properties

Exact Mass: 161.9706272g/mol
Monoisotopic Mass: 161.9706272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 200.6±20.0 °C at 760 mmHg
Flash Point: 75.1±21.8 °C
Vapor Pressure: 0.5±0.4 mmHg at 25°C

4-Chloro-2-fluorobenzenethiol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-2-fluorobenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB473805-1 g	4-Chloro-2-fluorothiophenol; .	73129-12-1		1g	€452.00	2023-06-15
abcr	AB473805-5 g	4-Chloro-2-fluorothiophenol; .	73129-12-1		5g	€1348.00	2023-06-15
Fluorochem	037930-1g	4-Chloro-2-fluorobenzenethiol	73129-12-1		1g	￡228.00	2022-02-28
Fluorochem	037930-5g	4-Chloro-2-fluorobenzenethiol	73129-12-1		5g	￡981.00	2022-02-28
abcr	AB473805-1g	4-Chloro-2-fluorothiophenol; .	73129-12-1		1g	€452.00	2025-04-16
abcr	AB473805-5g	4-Chloro-2-fluorothiophenol; .	73129-12-1		5g	€1348.00	2025-04-16
eNovation Chemicals LLC	Y1240888-250mg	4-CHLORO-2-FLUOROBENZENETHIOL	73129-12-1	98%	250mg	$425	2024-06-06
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eNovation Chemicals LLC	Y1240888-25g	4-CHLORO-2-FLUOROBENZENETHIOL	73129-12-1	98%	25g	$5950	2024-06-06